Cas no 941992-73-0 (2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)acetamide
• CAS No: 941992-73-0
• MF: C₁₉H₂₀N₂O₃S₂
• MW: 388.503702163696
• CID: 5502148
• Update Time: 2025-10-29

2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethyl-1,3-benzothiazol-2-yl)-2-(4-ethylsulfonylphenyl)acetamide
• Benzeneacetamide, N-(4-ethyl-2-benzothiazolyl)-4-(ethylsulfonyl)-
• 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)acetamide

• Inchi： 1S/C19H20N2O3S2/c1-3-14-6-5-7-16-18(14)21-19(25-16)20-17(22)12-13-8-10-15(11-9-13)26(23,24)4-2/h5-11H,3-4,12H2,1-2H3,(H,20,21,22)
• InChI Key： LPEIXHUHDLNEEF-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NC3=C(CC)C=CC=C3S2)=O)=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)acetamide

Introduction to 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)acetamide (CAS No. 941992-73-0) and Its Emerging Applications in Chemical Biology

2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)acetamide, identified by the CAS number 941992-73-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest for potential therapeutic applications. The presence of both the ethanesulfonyl and benzothiazole moieties in its molecular framework suggests a multifaceted interaction with biological targets, which has been explored in recent studies.

The benzothiazole scaffold is particularly noteworthy, as it is a well-documented pharmacophore found in numerous bioactive compounds. Its ability to modulate various biological pathways has been extensively studied, particularly in the context of antimicrobial, anti-inflammatory, and anticancer agents. In the case of 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)acetamide, the 4-ethyl substitution on the benzothiazole ring introduces additional conformational flexibility, which may enhance its binding affinity to specific protein targets. This structural feature has been leveraged in computational studies to predict potential interactions with enzymes and receptors relevant to human health.

Recent advancements in drug discovery have highlighted the importance of hybrid molecules that combine multiple pharmacophoric units to achieve synergistic effects. The ethanesulfonylphenyl moiety in this compound contributes to its amphiphilic nature, allowing for favorable solubility and membrane permeability—key properties for oral bioavailability. This characteristic has been particularly relevant in the development of novel therapeutics aimed at overcoming multidrug resistance in cancer treatments. Preclinical studies have demonstrated that derivatives of this class exhibit inhibitory activity against kinases and other enzymes involved in tumor proliferation and survival.

The synthesis of 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)acetamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole core, while sulfonylation reactions have been optimized to introduce the ethanesulfonyl group at the desired position. These synthetic strategies align with modern green chemistry principles, emphasizing atom economy and minimal waste generation—a critical consideration in industrial-scale production.

In vitro assays have revealed that CAS No. 941992-73-0 exhibits notable inhibitory effects on certain enzymes associated with metabolic disorders. Specifically, preliminary data suggest that this compound may interfere with the activity of cyclooxygenase (COX)-like enzymes, which are implicated in pain signaling and inflammation. The structural similarity between this molecule and known COX inhibitors provides a rationale for further exploration of its therapeutic potential in chronic inflammatory conditions. Additionally, its interaction with mitochondrial enzymes has been hypothesized based on computational docking studies, raising possibilities for applications in neurodegenerative diseases where mitochondrial dysfunction plays a pivotal role.

The role of benzothiazole derivatives in modulating immune responses has also been an area of active investigation. Studies indicate that certain analogs of this class can influence cytokine production and T-cell activation, making them candidates for immunomodulatory therapies. The specific arrangement of substituents in 2-4-(ethanesulfonyl)phenyl-N-(4-ethyl-1,3-benzothiazol-2-yl)acetamide may confer unique properties that enhance its ability to modulate immune checkpoints without excessive toxicity—a critical factor in immunotherapy development. Collaborative efforts between medicinal chemists and immunologists are now focused on validating these hypotheses through rigorous experimental validation.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding pockets for this compound within target proteins. Molecular dynamics simulations have further elucidated its conformational stability and hydrogen bonding interactions with key residues. These insights have guided medicinal chemists toward designing next-generation analogs with improved pharmacokinetic profiles. The integration of machine learning algorithms into drug discovery pipelines has accelerated the process by predicting optimal substituents for enhancing binding affinity while minimizing off-target effects—a testament to the synergy between experimental chemistry and computational biology.

The growing body of evidence supporting the biological relevance of CAS No 941992-73-0 underscores its potential as a lead compound for further derivatization efforts. Researchers are currently exploring modifications such as halogenation or alkylation at strategic positions within its structure to fine-tune its biological activity. Such modifications are expected to yield novel derivatives with enhanced selectivity against specific disease-related pathways while maintaining favorable pharmacological properties like solubility and metabolic stability.

In conclusion,2-4-(ethanesulfonyl)phenyl-N-(4ethyl1 3benzothiazol 2 yl)acetamide (CAS No 94199273 0) represents an intriguing molecule with multifaceted applications across chemical biology research areas including oncologyimmunologyand metabolic disorders Its unique structural features combined with promising preclinical data position it as a valuable scaffold for future drug development initiatives As our understanding deepens through interdisciplinary collaborations between synthetic chemists biologistsand computer scientistswe can anticipate new breakthroughs that will translate laboratory discoveries into tangible therapeutic benefits for patients worldwide